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Compound of Interest

Compound Name: Pyrrole-2-carbonitrile

Cat. No.: B156044 Get Quote

Pyrrole-2-carbonitrile: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrrole-2-carbonitrile, a heterocyclic aromatic compound, is a versatile building block in

organic synthesis, particularly in the development of novel therapeutic agents and functional

materials. Its unique electronic properties and reactivity make it a valuable scaffold in medicinal

chemistry. This technical guide provides an in-depth overview of the chemical properties,

structure, synthesis, and potential biological applications of pyrrole-2-carbonitrile, with a focus

on data relevant to researchers and professionals in drug development.

Chemical Properties and Structure
Pyrrole-2-carbonitrile is a stable compound under normal conditions, though it is sensitive to

air and light. It appears as a clear yellow to orange liquid or a white to light yellow crystalline

powder. It is sparingly soluble in water but miscible with various organic solvents such as

benzene, dichloromethane, tetrahydrofuran, dimethylformamide, and acetonitrile.

Table 1: Physicochemical Properties of Pyrrole-2-
carbonitrile
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Property Value Reference(s)

Molecular Formula C₅H₄N₂

Molecular Weight 92.10 g/mol

Melting Point 92 °C

Boiling Point
252.3 °C at 760 mmHg; 92-94

°C at 2 mmHg

Density 1.081 g/mL at 25 °C

Vapor Pressure 0.0195 mmHg at 25°C

Flash Point 97.6 °C

Refractive Index 1.5513 (n20/D)

pKa 14.18 ± 0.50 (Predicted)

LogP 0.88638

Polar Surface Area 39.58 Å²

Table 2: Structural Identifiers for Pyrrole-2-carbonitrile
Identifier Value Reference(s)

IUPAC Name 1H-Pyrrole-2-carbonitrile

CAS Number 4513-94-4

SMILES String N#Cc1ccc[nH]1

InChI Key
BQMPGKPTOHKYHS-

UHFFFAOYSA-N

**In
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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